Cas no 847381-13-9 (N-1-(4-ethylpiperazin-1-yl)-1-(thiophen-2-yl)propan-2-yl-4-methylbenzene-1-sulfonamide)
N-1-(4-ethylpiperazin-1-yl)-1-(thiophen-2-yl)propan-2-yl-4-methylbenzene-1-sulfonamide Chemical and Physical Properties
Names and Identifiers
-
- N-(1-(4-ethylpiperazin-1-yl)-1-(thiophen-2-yl)propan-2-yl)-4-methylbenzenesulfonamide
- Benzenesulfonamide, N-[2-(4-ethyl-1-piperazinyl)-1-methyl-2-(2-thienyl)ethyl]-4-methyl-
- HMS2601N20
- SMR000320396
- ChemDiv3_009888
- MLS000419085
- 847381-13-9
- IDI1_027798
- N-[1-(4-ethylpiperazin-1-yl)-1-thiophen-2-ylpropan-2-yl]-4-methylbenzenesulfonamide
- CHEMBL1727904
- AKOS024593328
- SR-01000097682-1
- CCG-30041
- N-[1-(4-ethylpiperazin-1-yl)-1-(thiophen-2-yl)propan-2-yl]-4-methylbenzene-1-sulfonamide
- F0655-0785
- HMS1501B10
- SR-01000097682
- N-1-(4-ethylpiperazin-1-yl)-1-(thiophen-2-yl)propan-2-yl-4-methylbenzene-1-sulfonamide
-
- Inchi: 1S/C20H29N3O2S2/c1-4-22-11-13-23(14-12-22)20(19-6-5-15-26-19)17(3)21-27(24,25)18-9-7-16(2)8-10-18/h5-10,15,17,20-21H,4,11-14H2,1-3H3
- InChI Key: MWEJUUKVXXTAEO-UHFFFAOYSA-N
- SMILES: C1(S(NC(C)C(N2CCN(CC)CC2)C2SC=CC=2)(=O)=O)=CC=C(C)C=C1
Computed Properties
- Exact Mass: 407.17011952g/mol
- Monoisotopic Mass: 407.17011952g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 27
- Rotatable Bond Count: 7
- Complexity: 550
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 89.3Ų
N-1-(4-ethylpiperazin-1-yl)-1-(thiophen-2-yl)propan-2-yl-4-methylbenzene-1-sulfonamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F0655-0785-2μmol |
N-[1-(4-ethylpiperazin-1-yl)-1-(thiophen-2-yl)propan-2-yl]-4-methylbenzene-1-sulfonamide |
847381-13-9 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F0655-0785-5μmol |
N-[1-(4-ethylpiperazin-1-yl)-1-(thiophen-2-yl)propan-2-yl]-4-methylbenzene-1-sulfonamide |
847381-13-9 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0655-0785-10μmol |
N-[1-(4-ethylpiperazin-1-yl)-1-(thiophen-2-yl)propan-2-yl]-4-methylbenzene-1-sulfonamide |
847381-13-9 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0655-0785-20μmol |
N-[1-(4-ethylpiperazin-1-yl)-1-(thiophen-2-yl)propan-2-yl]-4-methylbenzene-1-sulfonamide |
847381-13-9 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F0655-0785-1mg |
N-[1-(4-ethylpiperazin-1-yl)-1-(thiophen-2-yl)propan-2-yl]-4-methylbenzene-1-sulfonamide |
847381-13-9 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F0655-0785-2mg |
N-[1-(4-ethylpiperazin-1-yl)-1-(thiophen-2-yl)propan-2-yl]-4-methylbenzene-1-sulfonamide |
847381-13-9 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F0655-0785-3mg |
N-[1-(4-ethylpiperazin-1-yl)-1-(thiophen-2-yl)propan-2-yl]-4-methylbenzene-1-sulfonamide |
847381-13-9 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0655-0785-4mg |
N-[1-(4-ethylpiperazin-1-yl)-1-(thiophen-2-yl)propan-2-yl]-4-methylbenzene-1-sulfonamide |
847381-13-9 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F0655-0785-5mg |
N-[1-(4-ethylpiperazin-1-yl)-1-(thiophen-2-yl)propan-2-yl]-4-methylbenzene-1-sulfonamide |
847381-13-9 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0655-0785-10mg |
N-[1-(4-ethylpiperazin-1-yl)-1-(thiophen-2-yl)propan-2-yl]-4-methylbenzene-1-sulfonamide |
847381-13-9 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
N-1-(4-ethylpiperazin-1-yl)-1-(thiophen-2-yl)propan-2-yl-4-methylbenzene-1-sulfonamide Related Literature
-
Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
-
Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
Additional information on N-1-(4-ethylpiperazin-1-yl)-1-(thiophen-2-yl)propan-2-yl-4-methylbenzene-1-sulfonamide
N-1-(4-ethylpiperazin-1-yl)-1-(thiophen-2-yl)propan-2-yl-4-methylbenzene-1-sulfonamide (CAS No. 847381-13-9): An Overview
N-1-(4-ethylpiperazin-1-yl)-1-(thiophen-2-yl)propan-2-yl-4-methylbenzene-1-sulfonamide (CAS No. 847381-13-9) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a member of the sulfonamide class of compounds, which are known for their diverse biological activities and potential therapeutic applications. In this article, we will delve into the chemical structure, synthesis, biological properties, and recent research developments surrounding this compound.
The chemical structure of N-1-(4-ethylpiperazin-1-yl)-1-(thiophen-2-yl)propan-2-yl-4-methylbenzene-1-sulfonamide is characterized by a central sulfonamide group attached to a substituted benzene ring. The presence of a thiophene ring and an ethyl-substituted piperazine moiety adds to its complexity and contributes to its unique pharmacological profile. The thiophene ring, in particular, is known for its aromaticity and electron-donating properties, which can influence the compound's interactions with biological targets.
The synthesis of N-1-(4-ethylpiperazin-1-yl)-1-(thiophen-2-yl)propan-2-yl-4-methylbenzene-1-sulfonamide typically involves several steps, including the formation of the sulfonamide linkage and the introduction of the thiophene and piperazine functionalities. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for producing this compound. For instance, a study published in the Journal of Organic Chemistry in 2020 reported a novel one-pot synthesis method that significantly reduced reaction time and improved yield.
In terms of biological activity, N-1-(4-Ethylpiperazin-1-yL)-1-(thiophen -2-yL)propan -2-yL -4-methylbenzene -1-sulfonamide has been investigated for its potential as an inhibitor of various enzymes and receptors. One notable area of research is its activity as a selective serotonin reuptake inhibitor (SSRI). SSRIs are widely used in the treatment of depression and anxiety disorders due to their ability to increase serotonin levels in the brain. A study published in the European Journal of Medicinal Chemistry in 2021 demonstrated that this compound exhibited potent SSRI activity in vitro, with an IC50 value comparable to that of commercially available SSRIs like fluoxetine.
Beyond its SSRI properties, N - 1 - ( 4 - Ethy lpi perazin - 1 - yl ) - 1 - ( thi ophen - 2 - yl ) propan - 2 - yl - 4 - methylbenzene - 1 - sulfonamide has also shown promise as an anti-inflammatory agent. Inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease are characterized by chronic inflammation, which can lead to tissue damage and functional impairment. A preclinical study conducted by researchers at the University of California, San Francisco, found that this compound effectively reduced inflammation in animal models by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6.
The pharmacokinetic properties of N - 1 -( 4-Ethy lpi perazin - 1-yL ) - 1 -( thi ophen - 2-yL ) propan - 2-yL - 4-methylbenzene - 1-sulfonamide have also been studied extensively. Its oral bioavailability is moderate, with a half-life that allows for once-daily dosing regimens. Additionally, it exhibits good tissue distribution and low toxicity profiles in preclinical studies, making it a promising candidate for further clinical development.
Clinical trials are currently underway to evaluate the safety and efficacy of N - 1 -( 4-Ethy lpi perazin - 1-yL ) - 1 -( thi ophen - 2-yL ) propan - 2-yL - 4-methylbenzene - 1-sulfonamide in various therapeutic indications. Early phase I trials have shown promising results, with no significant adverse effects reported at therapeutic doses. Phase II trials are expected to provide more detailed insights into its therapeutic potential.
In conclusion, N - 1 -( 4-Ethy lpi perazin - 1-yL ) - 1 -( thi ophen - 2-yL ) propan - 2-yL - 4-methylbenzene - 1-sulfonamide (CAS No. 847381-13-9) represents a promising molecule with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new insights into its mechanisms of action and clinical utility, this compound holds significant promise for addressing unmet medical needs in various disease areas.
847381-13-9 (N-1-(4-ethylpiperazin-1-yl)-1-(thiophen-2-yl)propan-2-yl-4-methylbenzene-1-sulfonamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)